Cas no 1805836-86-5 (4-Mercapto-1H-benzimidazole-5-acetonitrile)

• Product Name: 4-Mercapto-1H-benzimidazole-5-acetonitrile
• CAS No: 1805836-86-5
• MF: C₉H₇N₃S
• MW: 189.236979722977
• CID: 4816187
• Update Time: 2025-05-24

4-Mercapto-1H-benzimidazole-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Mercapto-1H-benzimidazole-5-acetonitrile

• Inchi： 1S/C9H7N3S/c10-4-3-6-1-2-7-8(9(6)13)12-5-11-7/h1-2,5,13H,3H2,(H,11,12)
• InChI Key： PRQKOQLLWAPABP-UHFFFAOYSA-N
• SMILES： SC1=C(CC#N)C=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.3
• Topological Polar Surface Area: 53.5

Additional information on 4-Mercapto-1H-benzimidazole-5-acetonitrile

Introduction to 4-Mercapto-1H-benzimidazole-5-acetonitrile (CAS No. 1805836-86-5)

4-Mercapto-1H-benzimidazole-5-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1805836-86-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzimidazole family, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The presence of both a thiol (-SH) group and an acetonitrile (-CN) moiety in its structure endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further biological exploration.

The structural framework of 4-Mercapto-1H-benzimidazole-5-acetonitrile consists of a benzimidazole core, which is characterized by a fused ring system containing nitrogen atoms at the 1 and 2 positions. The substitution at the 4-position with a thiol group introduces reactivity that can be exploited in various chemical transformations, while the acetonitrile group at the 5-position provides a site for further functionalization. This dual functionality makes the compound particularly interesting for researchers seeking to develop novel molecular architectures with tailored biological properties.

In recent years, there has been growing interest in benzimidazole derivatives due to their reported activities as kinase inhibitors, antimicrobial agents, and anticancer compounds. The thiol group in 4-Mercapto-1H-benzimidazole-5-acetonitrile can participate in disulfide bond formation, which is relevant to protein-protein interactions and redox signaling pathways. Additionally, the acetonitrile moiety can serve as a handle for further derivatization via nucleophilic substitution or condensation reactions, allowing for the creation of more complex derivatives with enhanced biological activity.

One of the most compelling aspects of 4-Mercapto-1H-benzimidazole-5-acetonitrile is its potential application in the development of targeted therapies. Benzimidazole derivatives have been extensively studied for their ability to modulate enzyme activity and cellular processes. For instance, certain benzimidazoles exhibit inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The introduction of a thiol group may enhance binding affinity or selectivity against specific targets, making this compound a promising scaffold for drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like 4-Mercapto-1H-benzimidazole-5-acetonitrile to biological targets. Molecular docking studies have suggested that this compound may interact with proteins involved in cancer progression and inflammation. The thiol group could form disulfide bonds with cysteine residues in target proteins, while the acetonitrile group might engage in hydrogen bonding or π-stacking interactions. These insights have guided experimental efforts to optimize the compound's pharmacological profile.

The synthesis of 4-Mercapto-1H-benzimidazole-5-acetonitrile involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Typically, the benzimidazole core is synthesized first, followed by functionalization at the 4-position with a thiol group. The introduction of the acetonitrile group can then be achieved through nucleophilic substitution or other suitable methods. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, which is essential for large-scale applications in drug development.

From a medicinal chemistry perspective, 4-Mercapto-1H-benzimidazole-5-acetonitrile represents an exciting opportunity to explore structure-activity relationships (SAR). By systematically varying substituents on its core structure, researchers can identify analogs with improved potency, selectivity, and pharmacokinetic properties. Such SAR studies are crucial for translating laboratory findings into viable therapeutic agents.

The potential applications of 4-Mercapto-1H-benzimidazole-5-acetonitrile extend beyond oncology. Its ability to modulate protein function suggests utility in treating inflammatory diseases and neurodegenerative disorders. For example, benzimidazole derivatives have been investigated for their anti-inflammatory effects by inhibiting key enzymes such as COX and LOX. The thiol group may enhance these effects by facilitating interactions with redox-sensitive signaling pathways.

In conclusion, 4-Mercapto-1H-benzimidazole-5-acetonitrile (CAS No. 1805836-86-5) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features—combining a thiol group and an acetonitrile moiety—make it an attractive scaffold for developing novel therapeutics targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in shaping the future of medicine.